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Bufexamac solubility and analytical properties
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Compound Focus: Bufexamac

CAS No.: 2438-72-4

Cat. No.: S522252

Solubility and Chemical Properties

The table below summarizes the key physicochemical and solubility data for bufexamac from reliable

chemical suppliers and research literature.

Propert Value / Description source |
perty P Conditions

Molecular C12H17NOs3 [1]

Formula

Molecular 223.27 g/mol [2]

Weight

CAS Number 2438-72-4 [2]

SMILES CCCCOclccc(CC(=0)NO)cc1 [1]

Mechanism of COX inhibitor; specific inhibitor of class IIB histone

Action deacetylases (HDAC6, HDAC10) [2].

Solubility in 45 mg/mL (201.54 mM) [2]

DMSO

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s522252?utm_src=pdf-body
https://www.smolecule.com/products/s522252?utm_src=pdf-interest
https://www.smolecule.com/products/s522252?utm_src=pdf-body
https://www.sigmaaldrich.com/catalog/product/sial/b0760?lang=en%C2%AEion=US
https://www.selleckchem.com/products/bufexamac.html
https://www.selleckchem.com/products/bufexamac.html
https://www.sigmaaldrich.com/catalog/product/sial/b0760?lang=en%C2%AEion=US
https://www.selleckchem.com/products/bufexamac.html
https://www.selleckchem.com/products/bufexamac.html
https://www.smolecule.com/products/s522252?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

. Source |
Property Value | Description .
Conditions
Solubility in 3 mg/mL [2]
Ethanol
Solubility in Insoluble [2]
Water
In Vivo 2.25 mg/mL in 5% DMSO, 40% PEG300, 5% Tween-80, 50%
Formulation ddH20 [2].

Analytical Methods and Protocols

For pharmaceutical and cosmetic quality control, bufexamac is commonly analyzed using chromatographic

techniques.

HPLC Analysis as an Analytical Standard

Bufexamac is available as a certified analytical standard for use in quantitative analysis [1].

e Application: Suitable for quantifying bufexamac in pharmaceutical formulations using High-
Performance Liquid Chromatography (HPLC) [1].

¢ Procedure: While the specific method (column, mobile phase, flow rate) should be optimized in your
laboratory, you can refer to the product's Certificate of Analysis (CoA) for a validated methodology [1].

Simultaneous Analysis in Cosmetics using LC-MS/MS

A modern, high-sensitivity method for detecting bufexamac alongside other illegal compounds in cosmetics

has been published [3]. The validated protocol is summarized below:
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Parameter

Description

Objective

Instrumentation

Sample Preparation

Chromatography

Detection

Key Performance
Metrics

- Limit of Detection
(LOD)

- Limit of Quantification

(LOQ)

Validation

To simultaneously analyze 10 non-permitted atopic therapeutic compounds,
including bufexamac, in cosmetic products [3].

Liguid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

(Inferred) Extraction of cosmetic samples with a suitable solvent, dilution,
and filtration.

Ligquid chromatography separation.

Mass spectrometry with multiple reaction monitoring (MRM).

5.05 - 203.30 pg/mL (for the 10-analyte panel) [3].

15.15 - 609.90 pg/mL (for the 10-analyte panel) [3].

The method was validated for specificity, linearity, accuracy, precision, and
stability [3].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the sample preparation and analysis of

bufexamac, integrating the methods described above.

© 2026 Smolecule. All rights reserved.

3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/33837635/
https://pubmed.ncbi.nlm.nih.gov/33837635/
https://pubmed.ncbi.nlm.nih.gov/33837635/
https://pubmed.ncbi.nlm.nih.gov/33837635/
https://www.smolecule.com/products/s522252?utm_src=pdf-body
https://www.smolecule.com/products/s522252?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Bufexamac Analysis Workflow

Solvent Extraction

Filtration & Dilution

Instrumental Analysis

Standard
figh Sensitivity

HPLC with UV Detection LC-MS/MS Detection

Data Analysis & Quantification

Click to download full resolution via product page

Workflow for bufexamac analysis from sample to result.

Key Considerations for Researchers

¢ Solvent Choice for In Vitro Studies: For cell-based assays, DMSO is a suitable solvent due to its
high dissolving capacity for bufexamac. However, the final concentration of DMSO in cell culture

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s522252?utm_src=pdf-body-img
https://www.smolecule.com/products/s522252?utm_src=pdf-body
https://www.smolecule.com/products/s522252?utm_src=pdf-body
https://www.smolecule.com/products/s522252?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

media should be controlled to avoid cytotoxicity (typically <0.1-1%) [2].

¢ Regulatory and Safety Context: The analysis of bufexamac in cosmetics is critical because it is a
frequent and relevant contact sensitizer and its unauthorized use in such products is a safety
concern [3] [2].

¢ Handling and Storage: As a combustible solid, appropriate personal protective equipment (PPE)
such as gloves and eyeshields is recommended when handling the pure substance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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